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Compound of Interest

Compound Name: 2,2-Dihydroxyacetic acid

Cat. No.: B118204 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2,2-dihydroxyacetic acid, also known as glyoxylic acid monohydrate.

Key Safety and Handling Precautions:

Before initiating any disposal procedures, it is crucial to handle 2,2-dihydroxyacetic acid with

appropriate safety measures. This compound is corrosive and can cause severe skin burns

and eye damage.[1][2][3] It may also cause an allergic skin reaction.[3][4] Always work in a

well-ventilated area, preferably under a chemical fume hood, and wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, protective clothing, and

eye/face protection.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for 2,2-dihydroxyacetic acid:
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Property Value Reference

Molecular Formula C₂H₄O₄ [5][6]

Molecular Weight 92.05 g/mol [3][5][6]

CAS Number 563-96-2 [5][6][7]

Melting Point 49-52 °C [7]

Acute Oral Toxicity (LD50)
3000 mg/kg (Rat, for Glyoxylic

acid)
[1]

Storage Temperature 4°C, under nitrogen [5] or below +30°C[4]

Step-by-Step Disposal Protocol
The disposal of 2,2-dihydroxyacetic acid must adhere to federal, state, and local

environmental regulations.[1][8] It should be treated as hazardous waste and not be discharged

into sewer systems.[9][10]

Experimental Protocol: Neutralization of 2,2-
Dihydroxyacetic Acid Waste
While controlled incineration by a licensed chemical destruction plant is a recommended

disposal method, small quantities of acidic waste can often be neutralized in the lab before

collection. Warning: This procedure can generate heat and should be performed slowly and

with constant stirring in a fume hood.

Materials:

2,2-dihydroxyacetic acid waste

Weak base for neutralization (e.g., sodium bicarbonate, sodium carbonate)

pH indicator paper or a calibrated pH meter

Appropriate container for hazardous waste collection
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Stirring rod or magnetic stirrer

Personal Protective Equipment (PPE)

Procedure:

Preparation: Ensure you are wearing appropriate PPE. Perform the entire procedure in a

chemical fume hood.

Dilution: If the waste is concentrated, slowly dilute it with water in a large, appropriate

container. Always add acid to water, never the other way around.

Neutralization: Slowly add a weak base to the diluted acidic solution while stirring

continuously. The addition of a weak base will cause effervescence (gas evolution), so add it

slowly to avoid splashing.

pH Monitoring: Regularly check the pH of the solution using pH paper or a pH meter.

Continue adding the base until the pH is between 6.0 and 8.0.

Collection: Once neutralized, the solution should be transferred to a properly labeled

hazardous waste container for collection by your institution's environmental health and safety

(EHS) office.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 2,2-dihydroxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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